3-(5-tert-Butyl-thiophen-2-yl)-3-oxo-propionitrile

• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 3-(5-tert-butylthiophen-2-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C11H13NOS/c1-11(2,3)10-5-4-9(14-10)8(13)6-7-12/h4-5H,6H2,1-3H3
• InChI Key: YRJNUEUQLXBUFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(S1)C(=O)CC#N

Description

3-(5-tert-Butyl-thiophen-2-yl)-3-oxo-propionitrile is a useful research compound. Its molecular formula is C11H13NOS and its molecular weight is 207.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product was prepared according to the general procedure for aminopyrazole synthesis (route A1) from 5-tert-Butyl-thiophene-2-carboxylic acid methyl ester (3.0 g, 15.0 mmol, 1.0 eq). The crude product was extracted with DCM and used in the following step without further purification (2.7 g, yield: 86%).